2-[cyclopropyl(1H-pyrrole-2-carbonyl)amino]acetic acid

• IUPAC Name: 2-[cyclopropyl(1H-pyrrole-2-carbonyl)amino]acetic acid
• InChI: InChI=1S/C10H12N2O3/c13-9(14)6-12(7-3-4-7)10(15)8-2-1-5-11-8/h1-2,5,7,11H,3-4,6H2,(H,13,14)
• InChI Key: XTFZRQGXQBFACV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N(CC(=O)O)C(=O)C2=CC=CN2
• Molecular Formula: C10H12N2O3
• Molecular Weight: 208.21 g/mol

Description

2-[Cyclopropyl(1H-pyrrole-2-carbonyl)amino]acetic acid, also known as CPP-115, is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) transaminase. GABA is a neurotransmitter that is involved in the regulation of neuronal excitability, and its inhibition can lead to increased levels of GABA in the brain, resulting in anticonvulsant and anxiolytic effects. CPP-115 has shown promise in preclinical studies for the treatment of various neurological and psychiatric disorders, including epilepsy, addiction, and anxiety.

Mechanism of Action

2-[cyclopropyl(1H-pyrrole-2-carbonyl)amino]acetic acid exerts its effects by inhibiting the enzyme GABA transaminase, which is responsible for the breakdown of GABA in the brain. By inhibiting GABA transaminase, 2-[cyclopropyl(1H-pyrrole-2-carbonyl)amino]acetic acid increases the levels of GABA in the brain, leading to enhanced GABAergic neurotransmission and resulting in anticonvulsant and anxiolytic effects.
Biochemical and Physiological Effects:
2-[cyclopropyl(1H-pyrrole-2-carbonyl)amino]acetic acid has been shown to increase GABA levels in the brain, leading to enhanced GABAergic neurotransmission. This results in anticonvulsant and anxiolytic effects, as well as improvements in cognitive function and memory. 2-[cyclopropyl(1H-pyrrole-2-carbonyl)amino]acetic acid has also been shown to modulate the activity of other neurotransmitter systems, including dopamine and glutamate, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

2-[cyclopropyl(1H-pyrrole-2-carbonyl)amino]acetic acid is a potent and selective inhibitor of GABA transaminase, making it a useful tool for studying the role of GABA in various neurological and psychiatric disorders. Its high purity and stability also make it a reliable compound for use in preclinical studies. However, the lack of clinical data on 2-[cyclopropyl(1H-pyrrole-2-carbonyl)amino]acetic acid limits its potential for translation to human use, and further research is needed to fully understand its safety and efficacy.

Future Directions

There are several potential future directions for research on 2-[cyclopropyl(1H-pyrrole-2-carbonyl)amino]acetic acid. One area of interest is its potential as a treatment for addiction, particularly in the context of opioid addiction. 2-[cyclopropyl(1H-pyrrole-2-carbonyl)amino]acetic acid has been shown to reduce opioid self-administration and withdrawal symptoms in animal models, and further research is needed to determine its potential as a clinical treatment for opioid addiction. Another area of interest is its potential as a treatment for depression, as it has been shown to enhance the activity of dopamine and other neurotransmitter systems implicated in depression. Finally, further research is needed to fully understand the safety and efficacy of 2-[cyclopropyl(1H-pyrrole-2-carbonyl)amino]acetic acid in humans, and to determine its potential for translation to clinical use in various neurological and psychiatric disorders.

Synthesis Methods

2-[cyclopropyl(1H-pyrrole-2-carbonyl)amino]acetic acid can be synthesized through a multi-step process involving the reaction of cyclopropylamine with ethyl 2-oxocyclohexanecarboxylate, followed by cyclization with hydrazine and subsequent acylation with 1H-pyrrole-2-carboxylic acid chloride. The resulting compound is then treated with sodium borohydride to reduce the pyrrole carbonyl group, yielding 2-[cyclopropyl(1H-pyrrole-2-carbonyl)amino]acetic acid in high purity.

Scientific Research Applications

2-[cyclopropyl(1H-pyrrole-2-carbonyl)amino]acetic acid has been extensively studied in preclinical models of epilepsy, addiction, and anxiety, demonstrating anticonvulsant, anti-addictive, and anxiolytic effects. It has also been shown to enhance cognitive function and improve memory in animal models. In addition, 2-[cyclopropyl(1H-pyrrole-2-carbonyl)amino]acetic acid has been investigated for its potential as a treatment for other neurological and psychiatric disorders, including depression, schizophrenia, and post-traumatic stress disorder.